6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione (ENPTD) is a synthetic compound with numerous applications in scientific research. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound consisting of a six-membered ring of four carbon atoms and two nitrogen atoms. ENPTD is used in laboratory experiments to study its biochemical and physiological effects, as well as its mechanism of action and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione is complex and has been studied extensively. It is believed to act through several pathways, including the inhibition of DNA methyltransferases, the activation of caspases, and the modulation of the NF-κB pathway. Additionally, 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has been found to modulate the expression of several genes involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has been shown to have numerous biochemical and physiological effects. In vitro studies have demonstrated that 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione can inhibit the growth of several types of cancer cells, including breast, colorectal, and ovarian cancer cells. Additionally, it has been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus. Furthermore, 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has been found to have anti-inflammatory and antioxidant effects in animal models.
Advantages and Limitations for Lab Experiments
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. Additionally, it is well-tolerated by cells, making it a safe and effective tool for studying the biochemical and physiological effects of compounds. However, 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione does have some limitations. It is not as potent as some other compounds and may not be suitable for use in certain types of experiments. Additionally, it has a short half-life, making it difficult to use in long-term studies.
Future Directions
There are several potential future directions for the use of 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione in scientific research. For example, it could be used to study the mechanism of action of other drugs and to investigate the potential therapeutic effects of various compounds. Additionally, it could be used to study the effects of environmental toxins on human health and to develop new treatments for various diseases. Finally, it could be used to investigate the potential applications of 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione in the field of nanotechnology.
Synthesis Methods
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione is synthesized through a multi-step process, beginning with the reaction of 2,4-diaminopyrimidine and ethyl chloroformate. The reaction is then followed by a condensation reaction of nitroethane and 1-chloro-6-ethyl-4-nitropyrimidine, yielding the desired product. The synthesis method has been described in detail by various researchers, including Zhou et al. (2015) and Wang et al. (2017).
Scientific Research Applications
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used in a variety of scientific research applications, including the study of its biochemical and physiological effects. It has been used to study the mechanism of action of several drugs and to investigate the potential therapeutic effects of various compounds. For example, 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used to study the mechanism of action of anticancer drugs, including 5-fluorouracil and gemcitabine. Additionally, it has been used to investigate the potential therapeutic effects of various compounds, such as curcumin and resveratrol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione involves the condensation of ethyl acetoacetate with urea followed by nitration and reduction.", "Starting Materials": [ "Ethyl acetoacetate", "Urea", "Nitric acid", "Hydrochloric acid", "Sodium dithionite" ], "Reaction": [ "Step 1: Ethyl acetoacetate is condensed with urea in the presence of hydrochloric acid to form 6-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione.", "Step 2: The resulting compound is then nitrated using nitric acid to form 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione.", "Step 3: The nitro group is then reduced to an amino group using sodium dithionite to yield the final product, 6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione." ] } | |
CAS RN |
858002-13-8 |
Product Name |
6-ethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Molecular Formula |
C6H7N3O4 |
Molecular Weight |
185.1 |
Purity |
95 |
Origin of Product |
United States |
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